Cas no 112766-18-4 (Boc-L-Tyr(Tf)-OMe)

• Product Name: Boc-L-Tyr(Tf)-OMe
• CAS No: 112766-18-4
• MF: C₁₆H₂₀F₃NO₇S
• MW: 427.392714500427
• CID: 2359583
• PubChem ID: 10455198
• Update Time: 2025-10-08

Boc-L-Tyr(Tf)-OMe Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(tert-butoxycarbonylaMino)-3-(4-(trifluoroMethylsulfonyloxy)phenyl)propanoate
• (S)-4-[[(trifluoromethyl)sulfonyl]oxy]-alpha-[[(1,1-dimethylethoxy)carbonyl]amino]benzenepropanoic acid methyl ester
• (S)-4-[[(trifluoromethyl)sulfonyl]oxy)-alpha-[[(1,1-dimethylethoxy)carbonyl]amino]benzenepropanoic acid methyl ester
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• Boc-L-Tyr(Tf)-OMe
• JZWGAKDJDOFGPF-LBPRGKRZSA-N
• N-Boc-O-(trifluoromethylsulphonyl)-L-tyrosine methyl ester
• N-Boc-O-(Trifl
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethylsulfonyloxy)phenyl]propanoate
• W12501
• (s)-methyl 2-(tert-butoxycarbonylamino)-3-(4-(trifluoromethylsulfonyloxy)-phenyl)propanoate
• (S)-Methyl2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate
• (S)-2-tert-Butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxyphenyl)propionic acid methyl ester
• BS-26420
• N-(tert-butoxycarbonyl)-O-(trifluoromethane-sulfonyl)-L-tyrosine methyl ester
• DB-109016
• Methyl (2S)-2-[(tert-butoxycarbonyl)amino]-3-(4-{[trifluoromethylsulphonyl]oxy}phenyl)propanoate
• (S)-2-tert-butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxy-phenyl)-propionic acid methyl ester
• MFCD09263335
• SCHEMBL864694
• (S)-2-tert-butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxyphenyl) propionic acid methyl ester
• 112766-18-4
• Methyl N-(tert-butoxycarbonyl)-O-[(trifluoromethyl)sulfonyl]-L-tyrosinate
• N-(tert-butoxycarbonyl)-O-(trifluoromethanesulfonyl)-L-tyrosine methyl ester
• (S)-2-t-butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxyphenyl)-propionic acid methyl ester
• (s)-methyl 2-(tert-butoxycarbonylamino)-3-(4-(trifluoromethylsulfonyloxy)phenyl)propanoate
• (S)-2-tert-butoxycarbonylamino-3-(4-trifluoromethanesulfonyloxy-phenyl)propionic acid methyl ester
• N-alpha-t-Butyloxycarbonyl-O-trifluoromethylsulfonyl-L-tyrosine methyl ester (Boc-L-Tyr(Tf)-OMe)

• Inchi： 1S/C16H20F3NO7S/c1-15(2,3)26-14(22)20-12(13(21)25-4)9-10-5-7-11(8-6-10)27-28(23,24)16(17,18)19/h5-8,12H,9H2,1-4H3,(H,20,22)/t12-/m0/s1
• InChI Key： JZWGAKDJDOFGPF-LBPRGKRZSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 427.09125764g/mol
• Monoisotopic Mass: 427.09125764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-50 ºC
• Solubility: Almost insoluble (0.011 g/l) (25 º C),

Additional information on Boc-L-Tyr(Tf)-OMe

Boc-L-Tyr(Tf)-OMe (CAS No. 112766-18-4): A Versatile Building Block in Peptide Synthesis and Medicinal Chemistry

Boc-L-Tyr(Tf)-OMe (CAS No. 112766-18-4) is a highly versatile and important compound in the fields of peptide synthesis and medicinal chemistry. This compound, also known as N-Boc-L-Tyrosine(Triflate)-Methyl Ester, is a protected amino acid derivative that plays a crucial role in the synthesis of complex peptides and bioactive molecules. The Boc (tert-butoxycarbonyl) protecting group on the amino moiety and the Tf (triflate) protecting group on the hydroxyl moiety of the tyrosine residue provide unique reactivity and stability, making it an essential reagent in various synthetic protocols.

The Boc-L-Tyr(Tf)-OMe compound is widely used in solid-phase peptide synthesis (SPPS) due to its excellent solubility in organic solvents and its ability to undergo selective deprotection under mild conditions. The Boc group can be readily removed using trifluoroacetic acid (TFA), while the Tf group can be cleaved using a variety of nucleophiles, such as amines or alcohols. This dual protection strategy allows for precise control over the reactivity of the tyrosine residue during peptide elongation, ensuring high yields and purity of the final product.

Recent advancements in medicinal chemistry have highlighted the importance of Boc-L-Tyr(Tf)-OMe in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the use of Boc-L-Tyr(Tf)-OMe in the synthesis of a series of peptidomimetics designed to target G protein-coupled receptors (GPCRs). These peptidomimetics exhibited potent agonist activity and high selectivity, demonstrating the potential of Boc-L-Tyr(Tf)-OMe as a key building block in drug discovery.

In addition to its applications in peptide synthesis, Boc-L-Tyr(Tf)-OMe has also found utility in the synthesis of small molecule inhibitors. A research team at Harvard University utilized this compound to develop a series of inhibitors targeting protein-protein interactions (PPIs), which are known to be challenging targets for traditional small molecule drugs. The inhibitors showed promising activity against several oncogenic PPIs, opening new avenues for cancer therapy.

The stability and reactivity of Boc-L-Tyr(Tf)-OMe make it an ideal choice for combinatorial chemistry approaches. Combinatorial libraries generated using this compound have been used to screen for novel bioactive molecules with potential applications in various therapeutic areas, including neurodegenerative diseases, infectious diseases, and metabolic disorders. A recent study published in *ACS Combinatorial Science* demonstrated the successful use of Boc-L-Tyr(Tf)-OMe in the synthesis of a combinatorial library that yielded several hits with potent anti-inflammatory activity.

The synthetic versatility of Boc-L-Tyr(Tf)-OMe extends beyond its use as a building block. It can also serve as an intermediate in the synthesis of more complex molecules, such as glycopeptides and peptidoglycans. For example, researchers at Stanford University utilized this compound to synthesize a series of glycopeptides with enhanced stability and bioavailability, which showed improved pharmacokinetic properties compared to their non-glycosylated counterparts.

In conclusion, Boc-L-Tyr(Tf)-OMe (CAS No. 112766-18-4) is a highly valuable compound with a wide range of applications in peptide synthesis, medicinal chemistry, and combinatorial chemistry. Its unique properties make it an indispensable tool for researchers working on the development of novel therapeutic agents and bioactive molecules. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further cementing its importance in the field.